Cas no 17937-03-0 (3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran)

• Product Name: 3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran
• CAS No: 17937-03-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 906728
• PubChem ID: 86640
• Update Time: 2025-04-19

3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran
• 2,2,4-trimethyl-3,4-dihydrochromene
• 2,2,4-trimethyl-3,4-dihydro-2H-chromene
• Einecs 241-871-9
• 2,2,4-trimethylchroman
• DTXSID20939207
• 2,2,4-Trimethyl-3,4-dihydro-2H-1-benzopyran
• SCHEMBL13257631
• NS00052962
• 17937-03-0
• RZWKXCCZVCZJOU-UHFFFAOYSA-N

• Inchi： 1S/C12H16O/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11/h4-7,9H,8H2,1-3H3
• InChI Key： RZWKXCCZVCZJOU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)CC1(C)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 225.5°C at 760 mmHg
• Flash Point: 83°C
• Refractive Index: 1.493
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans